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Compound of Interest

Compound Name:
Ethyl 4-hydroxy-6-methylquinoline-

3-carboxylate

CAS No.: 79607-24-2

Cat. No.: B3430062

Get Quote

Executive Summary & Chemical Identity
Ethyl 4-hydroxy-6-methylquinoline-3-carboxylate (also known as Ethyl 6-methyl-4-oxo-1,4-

dihydroquinoline-3-carboxylate) is a bicyclic heteroaromatic ester.[1] It serves as a pivotal

intermediate in the Gould-Jacobs reaction, primarily utilized to access the 4-quinolone core

structure essential for antibacterial drug discovery.[1]

IUPAC Name: Ethyl 6-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate[1][2][3][4]

CAS Number: 85418-82-2 (Alternate: 79607-24-2)[1]

Molecular Formula: C₁₃H₁₃NO₃[1]

Molecular Weight: 231.25 g/mol [1]

Melting Point: 289–291 °C (Decomposes)[5][6][7][8]
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Solubility Profile: Poor solubility in non-polar solvents; soluble in hot DMSO, DMF, and

Trifluoroacetic acid (TFA).

Structural Tautomerism
A critical factor in spectroscopic analysis is the keto-enol tautomerism.[1] While often named as

the "4-hydroxy" derivative, the compound exists predominantly as the 4-oxo (quinolone)

tautomer in the solid state and in polar solvents (DMSO, TFA).[1] This dictates the appearance

of the carbonyl signals in IR and NMR.[1]

Spectroscopic Implication
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Figure 1: Tautomeric equilibrium favoring the 4-oxo form in standard analytical conditions.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Due to the compound's high melting point and intermolecular hydrogen bonding, solubility in

CDCl₃ is often insufficient for high-resolution NMR.[1] Trifluoroacetic acid-d₁ (TFA-d₁) or

DMSO-d₆ are the preferred solvents.[1]

¹H NMR Data (400 MHz, TFA-d₁)
The following data reflects the protonated cationic species typical in TFA solution.
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Chemical
Shift (δ,
ppm)

Multiplicity Integration
Coupling
(Hz)

Assignment
Structural
Logic

9.08 Singlet (s) 1H - H-2

Most

deshielded

proton;

adjacent to

ring nitrogen

and ester

carbonyl.[1]

8.31 Singlet (s) 1H - H-5

Deshielded

by the C-4

carbonyl

(peri-effect).

[1] Singlet

appearance

due to C-6

methyl

substitution.

[1]

7.93 – 7.86 Multiplet (m) 2H - H-7, H-8

Remaining

aromatic

protons; H-8

is typically

adjacent to

NH.[1]

4.55 Quartet (q) 2H J = 6.4 Ethyl CH₂

Characteristic

ester

methylene

signal.[1]
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2.54 Singlet (s) 3H - Ar-CH₃

Methyl group

attached to

the aromatic

C-6 position.

[1]

1.40 Triplet (t) 3H J = 6.4 Ethyl CH₃

Characteristic

ester methyl

signal.[1]

~11-13 Broad (br) 1H - NH

(Observed in

DMSO-d₆,

typically

absent/excha

nged in TFA-

d₁).[1]

Analyst Note: In DMSO-d₆, the NH proton typically appears as a broad singlet between 12.0–

13.0 ppm.[1] The H-2 signal may shift slightly upfield to ~8.6 ppm compared to TFA.[1]

¹³C NMR Data (100 MHz, DMSO-d₆)
Predicted/Representative values based on 6-methyl-4-oxo analogues.
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Chemical Shift (δ, ppm) Assignment Carbon Type

174.0 C-4
Quinolone Carbonyl (Ketone).

[1] Distinctly downfield.

165.0 COO-Et Ester Carbonyl.

145.5 C-2 C=N / C-N bond character.[1]

139.0 C-8a
Quaternary aromatic

bridgehead.

135.0 C-6
Aromatic carbon bearing the

methyl group.[1]

126.0 – 119.0 C-5, C-7, C-8 Aromatic methines.

110.0 C-3
Alpha-carbon to the ketone

and ester.[1]

60.0 O-CH₂ Ethyl ester methylene.[1]

21.0 Ar-CH₃ Methyl substituent.[1][2]

14.5 CH₃ Ethyl ester methyl.[1]

Infrared (IR) Spectroscopy
The IR spectrum is dominated by the vibrational modes of the ester and the vinylogous amide

(quinolone core).[1]
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Wavenumber
(cm⁻¹)

Intensity Assignment Notes

3200 – 2800 Broad N-H Stretch

Indicates the keto

(lactam) tautomer.[1]

Often broad due to H-

bonding.

1710 – 1680 Strong C=O[1] (Ester)
Typical conjugated

ester stretch.[1]

1635 – 1615 Strong C=O[1] (Quinolone)

Characteristic

"quinolone band";

lower frequency due

to conjugation with

NH.

1600 – 1550 Medium C=C / C=N
Aromatic ring

breathing modes.[1]

1250 – 1200 Strong C-O Stretch
Ester C-O-C

asymmetric stretch.[1]

Mass Spectrometry (MS)
The mass fragmentation pattern is characteristic of ethyl quinoline-3-carboxylates, involving the

sequential loss of the ethyl group and the carboxyl moiety.[1]

Ionization Mode: Electron Impact (EI, 70 eV) or ESI+.[1]

Molecular Ion (M⁺): m/z 231

Fragmentation Pathway
M⁺ (m/z 231): Parent ion.

[M - 45]⁺ (m/z 186): Loss of ethoxy radical (–OEt).[1]

[M - 46]⁺ (m/z 185): Loss of ethanol (EtOH), a common pathway for ethyl esters with

proximal protons (McLafferty-like or proximity effect).[1] Base Peak is often the acylium ion or
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the stable quinolone core.[1]

[M - 73]⁺ (m/z 158): Loss of the entire ester group (–COOEt), leaving the 4-hydroxy-6-

methylquinoline core.[1]

Molecular Ion (M+)
m/z 231

[M - EtOH]+
m/z 185

(Keto-ketene intermediate)

- EtOH (46 Da)

[M - COOEt]+
m/z 158

(6-Methyl-4-quinolone)

- COOEt (73 Da)

[M - CO - EtOH]+
m/z 157

- CO (28 Da)

Click to download full resolution via product page

Figure 2: Primary fragmentation pathway observed in EI-MS.[1]

Experimental Protocol: Sample Preparation
To ensure reproducible spectroscopic data, follow this preparation workflow:

Purification: Recrystallize the crude solid from Ethanol or DMF/Ethanol mixture.[1] The pure

compound appears as a pale beige/yellow powder.[1]

Drying: Dry under high vacuum at 80 °C for 4 hours to remove solvent residues (ethanol

signals at 1.05/3.5 ppm or water at 3.3 ppm in DMSO can obscure peaks).

NMR Sample:

Add 10-15 mg of sample to 0.6 mL TFA-d₁ (for sharpest peaks).[1]

Alternatively, use DMSO-d₆ and heat the tube gently to 50 °C to improve solubility and

sharpen the exchangeable NH proton signal.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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